4-[(4-methylpiperidin-1-yl)sulfonyl]-N-(6-methylpyridin-2-yl)benzamide

• IUPAC Name: 4-(4-methylpiperidin-1-yl)sulfonyl-N-(6-methylpyridin-2-yl)benzamide
• InChI: InChI=1S/C19H23N3O3S/c1-14-10-12-22(13-11-14)26(24,25)17-8-6-16(7-9-17)19(23)21-18-5-3-4-15(2)20-18/h3-9,14H,10-13H2,1-2H3,(H,20,21,23)
• InChI Key: DBODUFPUWQEVSW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC(=N3)C
• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.5 g/mol

Description

4-[(4-methylpiperidin-1-yl)sulfonyl]-N-(6-methylpyridin-2-yl)benzamide (4MPSB) is a small molecule that has been studied for its potential applications in various scientific research areas. It is a highly polar, non-ionic compound that is soluble in both organic and aqueous solvents. 4MPSB has a molecular weight of 256.37 g/mol and is a white solid at room temperature.

Scientific Research Applications

4-[(4-methylpiperidin-1-yl)sulfonyl]-N-(6-methylpyridin-2-yl)benzamide has been studied for its potential applications in various scientific research areas. It has been used as a ligand for the formation of coordination complexes, as a reagent for the synthesis of organic compounds, and as a substrate for enzymatic reactions. It has also been used in the synthesis of peptides and proteins, and as a catalyst for organic reactions.

Mechanism of Action

The mechanism of action of 4-[(4-methylpiperidin-1-yl)sulfonyl]-N-(6-methylpyridin-2-yl)benzamide is not yet fully understood. However, it is believed that the molecule binds to proteins, thereby altering their structure and activity. This binding can result in the modulation of enzymatic activity, the inhibition of protein-protein interactions, and the activation of signal transduction pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[(4-methylpiperidin-1-yl)sulfonyl]-N-(6-methylpyridin-2-yl)benzamide are not yet fully understood. However, it has been shown to have a variety of effects on various biological systems. For example, it has been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins, as well as the activity of some ion channels. It has also been shown to modulate the activity of certain hormones, such as insulin and glucagon.

Advantages and Limitations for Lab Experiments

The use of 4-[(4-methylpiperidin-1-yl)sulfonyl]-N-(6-methylpyridin-2-yl)benzamide in laboratory experiments has several advantages. It is a highly polar and non-ionic compound that is soluble in both organic and aqueous solvents. It is also relatively inexpensive and readily available. However, there are some limitations to its use in laboratory experiments. For example, it is not very stable in acidic solutions, and it is not very soluble in organic solvents.

Future Directions

There are several potential future directions for the use of 4-[(4-methylpiperidin-1-yl)sulfonyl]-N-(6-methylpyridin-2-yl)benzamide. It has been suggested that it may be used as a drug delivery system for the targeted delivery of therapeutic agents to specific tissues and organs. It may also be used as a tool for studying the structure and function of proteins, as well as for the development of new therapeutic agents. Additionally, it may be used to study the effects of various environmental toxins on biological systems. Finally, it may be used to study the effects of various drugs on the human body.

Synthesis Methods

4-[(4-methylpiperidin-1-yl)sulfonyl]-N-(6-methylpyridin-2-yl)benzamide can be synthesized by a nucleophilic substitution reaction of 4-methylpiperidin-1-ylsulfonyl chloride (4MPSCl) with 6-methylpyridin-2-ylbenzamide (6MPB). This reaction is carried out in an aqueous solution at a temperature of 60°C and a pH of 7.5. The reaction is catalyzed by a base, such as sodium hydroxide, and the product is isolated by filtration.